N1-(2-chlorobenzyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)oxamide
• InChI: InChI=1S/C20H24ClN3O3S/c1-14(18(17-7-4-12-28-17)24-8-10-27-11-9-24)23-20(26)19(25)22-13-15-5-2-3-6-16(15)21/h2-7,12,14,18H,8-11,13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: BINDSOLPIDCQLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCOCC2)NC(=O)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C20H24ClN3O3S
• Molecular Weight: 421.9 g/mol

Description

N1-(2-chlorobenzyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide, also known as C21H26ClN2O3S, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

1. Synthesis and Characterization in Complex Chemistry

• Synthesis and Thermal Studies : N1-(2-chlorobenzyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide and related compounds have been synthesized and characterized in complex chemistry. For instance, Tribenzyl tin(IV) chloride complexes with morpholine N-thiohydrazide were studied, focusing on their synthesis, characterization, and thermal behavior, revealing insights into the thermodynamic parameters and decomposition steps of these complexes (Manav, Gandhi, & Kaushik, 2000).

2. Medicinal Chemistry and Pharmacology

• Neurokinin-1 Receptor Antagonism : Research has been conducted on compounds like 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, which is a neurokinin-1 receptor antagonist. Such compounds demonstrate efficacy in preclinical tests for conditions like emesis and depression, highlighting their potential in medicinal chemistry (Harrison et al., 2001).

3. Materials Science and Photoluminescence Properties

• Structural and Photoluminescent Studies : Research has explored the structural diversity and photoluminescence properties of zinc(II) complexes using ligands similar to this compound. These studies provide valuable insights into how slight structural differences can lead to diverse chemical behaviors and properties, especially in materials science (Chakraborty et al., 2014).

4. Organic Chemistry and Synthesis

• Catalytic Applications in Organic Synthesis : The compound and its related derivatives have been used in catalytic systems, such as in the Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide catalyst for Goldberg amidation. This showcases its application in organic synthesis, particularly in coupling reactions involving (hetero)aryl chlorides and amides (De, Yin, & Ma, 2017).